Cas no 1256820-22-0 (5-trifluoromethyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid)

• Product Name: 5-trifluoromethyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
• CAS No: 1256820-22-0
• MF: C₈H₄F₃N₃O₂
• MW: 231.131471633911
• CID: 5167973
• Update Time: 2026-03-04

5-trifluoromethyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-trifluoromethyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
• 5-trifluoromethyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylicacid
• SB13408

• Inchi： 1S/C8H4F3N3O2/c9-8(10,11)3-1-4-5(7(15)16)13-14-6(4)12-2-3/h1-2H,(H,15,16)(H,12,13,14)
• InChI Key： PMYYJJWGCFOXSR-UHFFFAOYSA-N
• SMILES： FC(C1C=NC2C(=C(C(=O)O)NN=2)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 1.6
• Topological Polar Surface Area: 78.9

Additional information on 5-trifluoromethyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid

Introduction to 5-trifluoromethyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid (CAS No. 1256820-22-0)

5-trifluoromethyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid, identified by the CAS number 1256820-22-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the pyrazolo[3,4-b]pyridine scaffold, which is a privileged structure known for its broad spectrum of biological activities. The presence of a trifluoromethyl group at the 5-position and a carboxylic acid moiety at the 3-position introduces additional functional diversity, making it a promising candidate for further exploration in drug discovery.

The trifluoromethyl group is a well-known pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity to biological targets. This modification has been widely employed in the development of modern pharmaceuticals to improve drug efficacy and pharmacokinetic profiles. In contrast, the carboxylic acid functionality provides opportunities for further derivatization, allowing for the synthesis of various analogs with tailored properties. The combination of these two substituents in 5-trifluoromethyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid makes it an intriguing molecule for medicinal chemists seeking to develop novel therapeutic agents.

Recent studies have highlighted the potential of pyrazolo[3,4-b]pyridine derivatives as inhibitors of various enzymes and receptors involved in inflammatory and infectious diseases. For instance, derivatives of this scaffold have shown promise as kinase inhibitors, particularly in the context of cancer therapy. The trifluoromethyl group in 5-trifluoromethyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid may play a crucial role in modulating the interaction with target proteins by enhancing binding affinity and selectivity. Additionally, the carboxylic acid group can be utilized to form salts or esters, which can influence solubility and bioavailability.

The synthesis of 5-trifluoromethyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between trifluoromethyl-substituted hydrazines and β-ketoesters or β-diketones, followed by carboxylation at the 3-position. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable synthetic approaches, which are increasingly important in pharmaceutical research.

In terms of biological activity, preliminary studies suggest that 5-trifluoromethyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid exhibits inhibitory effects on certain enzymes associated with metabolic disorders. The trifluoromethyl group may contribute to its potency by stabilizing transition states during enzyme-substrate interactions. Furthermore, the carboxylic acid moiety could participate in hydrogen bonding or salt formation with biological targets, further enhancing its pharmacological profile. These findings underscore the importance of this compound as a lead structure for further medicinal chemistry investigations.

The potential applications of 5-trifluoromethyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid extend beyond anti-inflammatory and anti-microbial therapies. Its structural features make it a versatile platform for developing compounds targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. The pyrazolo[3,4-b]pyridine scaffold has been reported to interact with acetylcholinesterase and other enzymes involved in neurodegenerative processes. The presence of a trifluoromethyl group could enhance its ability to cross the blood-brain barrier, improving therapeutic efficacy.

Another area of interest is the use of 5-trifluoromethyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid as a building block for more complex molecules through structural diversification. By modifying the substituents on the pyrazolo[3,4-b]pyridine core or introducing additional functional groups at different positions, researchers can generate libraries of compounds with distinct biological activities. High-throughput screening (HTS) techniques combined with computational modeling have accelerated the process of identifying promising candidates from such libraries.

The safety and pharmacokinetic profiles of 5-trifluoromethyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid are critical considerations in its development as a drug candidate. Preclinical studies are essential to evaluate its toxicity, bioavailability, distribution, metabolism, and excretion (ADME) properties. These studies provide valuable insights into how the compound behaves within living systems and guide further optimization efforts. Collaborative efforts between synthetic chemists and biologists are necessary to ensure that promising leads like this one progress efficiently through preclinical testing.

In conclusion,5-trifluoromethyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid (CAS No. 1256820-22-0) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. The combination of a trifluoromethyl group and a carboxylic acid moiety offers multiple opportunities for further chemical modification and therapeutic application. As research continues to uncover new uses for this compound,5-trifluoromethyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid is likely to play an important role in the development of novel treatments for various diseases.